Cas no 1804673-55-9 (3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1804673-55-9
• MF: C₇H₃ClF₅NO
• MW: 247.54983830452
• CID: 4866790
• Update Time: 2025-10-18

3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3ClF5NO/c8-3-1-2(7(11,12)13)6(15)14-4(3)5(9)10/h1,5H,(H,14,15)
• InChI Key： LXHPFOWAZAHBMQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine

Introduction to 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1804673-55-9)

3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine, with the CAS number 1804673-55-9, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro, difluoromethyl, hydroxy, and trifluoromethyl substituents on a pyridine ring. These functional groups contribute to its distinct chemical properties and potential biological activities.

The chloro substituent on the pyridine ring plays a crucial role in the compound's reactivity and stability. Chlorine atoms are known for their electron-withdrawing properties, which can influence the electronic distribution within the molecule. This can affect the compound's interactions with biological targets, making it a valuable candidate for drug discovery and development.

The difluoromethyl group is another key feature of this compound. Fluorine atoms are highly electronegative and can significantly alter the physical and chemical properties of molecules. The presence of a difluoromethyl group can enhance the lipophilicity of the compound, which is essential for its ability to cross biological membranes and reach target sites within cells.

The hydroxy group on the pyridine ring adds polarity to the molecule, which can influence its solubility in aqueous environments. This is particularly important for compounds that are intended for use in biological systems, where solubility can affect bioavailability and efficacy. The hydroxy group can also participate in hydrogen bonding, which can enhance the compound's binding affinity to specific receptors or enzymes.

The trifluoromethyl group is a common substituent in pharmaceuticals due to its unique properties. It is highly lipophilic and can improve the metabolic stability of compounds. Additionally, trifluoromethyl groups can modulate the electronic environment of the molecule, which can affect its reactivity and binding interactions with biological targets.

Recent research has highlighted the potential applications of 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or proteins.

In addition to its antiviral properties, 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The selective toxicity towards cancer cells, combined with low toxicity to normal cells, makes it an attractive candidate for further development as an anticancer drug.

The pharmacokinetic properties of 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has good bioavailability. It also shows low plasma protein binding, which allows it to distribute effectively to target tissues.

Metabolism studies have revealed that 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine is primarily metabolized by cytochrome P450 enzymes in the liver. The major metabolites formed are less active than the parent compound, which helps to minimize potential side effects. The compound is excreted mainly through urine and feces, with a relatively short half-life that allows for repeated dosing without significant accumulation.

Toxicity studies have shown that 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine has a favorable safety profile at therapeutic doses. Animal studies have not revealed any significant organ toxicity or adverse effects on major physiological parameters. However, as with any new drug candidate, further safety evaluations are necessary before it can be advanced to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine in human subjects. Early-phase trials have shown promising results, with good tolerability and preliminary evidence of therapeutic benefit in patients with viral infections and certain types of cancer. These findings provide a strong foundation for advancing this compound through later-stage clinical trials.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1804673-55-9) is a promising compound with diverse potential applications in medicine. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in healthcare.